Cas no 40710-34-7 (Methyl pentacontanoate)

• Product Name: Methyl pentacontanoate
• CAS No: 40710-34-7
• MF: C₅₁H₁₀₂O₂
• MW: 747.354397296906
• CID: 2667713
• PubChem ID: 546868
• Update Time: 2024-02-29

Methyl pentacontanoate Chemical and Physical Properties

Names and Identifiers

• methyl pentacontanoate
• Pentacontanoic acid methyl ester
• Pentacontanoic acid, methyl ester
• LYZSDFGZGSQRQT-UHFFFAOYSA-N
• Methyl pentacontanoate

• Inchi： 1S/C51H102O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51(52)53-2/h3-50H2,1-2H3
• InChI Key： LYZSDFGZGSQRQT-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 746.78798249g/mol
• Monoisotopic Mass: 746.78798249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 53
• Rotatable Bond Count: 49
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 26.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters